Cas no 930476-27-0 (1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{1-[(furan-2-yl)methyl]-2,5-dimethyl-1H-pyrrol-3-yl}prop-2-enoate)

• Product Name: 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{1-[(furan-2-yl)methyl]-2,5-dimethyl-1H-pyrrol-3-yl}prop-2-enoate
• CAS No: 930476-27-0
• Molecular Formula: C₂₄H₂₉N₃O₄
• Molecular Weight: 423.504766225815
• CID: 5455439
• PubChem ID: 17550804

1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{1-[(furan-2-yl)methyl]-2,5-dimethyl-1H-pyrrol-3-yl}prop-2-enoate Properties

Names and Identifiers

• EN300-26689383
• AKOS001344431
• [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] (E)-3-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]prop-2-enoate
• 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 3-{1-[(furan-2-yl)methyl]-2,5-dimethyl-1H-pyrrol-3-yl}prop-2-enoate
• Z16883006
• 930476-27-0

• InChIKey： PGKNDAAJJRQTOA-MDZDMXLPSA-N
• Inchi： 1S/C24H29N3O4/c1-17-14-20(18(2)27(17)15-21-8-7-13-30-21)9-10-22(28)31-19(3)23(29)26-24(16-25)11-5-4-6-12-24/h7-10,13-14,19H,4-6,11-12,15H2,1-3H3,(H,26,29)/b10-9+
• SMILES： O(C(/C=C/C1C=C(C)N(CC2=CC=CO2)C=1C)=O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 423.21580641g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 423.21580641g/mol
• Heavy Atom Count: 31
• Complexity: 722
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters